Cas no 933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine structure

933035-31-5 structure

Product Name:3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine

CAS No:933035-31-5

MF:C₆H₂Br₂ClN₃

MW:311.361177921295

MDL:MFCD09878712

CID:1031562

PubChem ID:44630723

Update Time:2024-10-26

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
- AKOS015835776
- MFCD09878712
- SCHEMBL2593539
- AS-35698
- 3,8-dibromo-6-chloroimidazo [1,2-b]pyridazine
- CS-0085243
- NDKXOFBISSTBNJ-UHFFFAOYSA-N
- DB-339052
- 933035-31-5
- DTXSID40660006
- MDL： MFCD09878712
- Inchi： 1S/C6H2Br2ClN3/c7-3-1-5(9)11-12-4(8)2-10-6(3)12/h1-2H
- InChI Key： NDKXOFBISSTBNJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(Br)C2N(C(=CN=2)Br)N=1

Computed Properties

Exact Mass: 310.82835g/mol
Monoisotopic Mass: 308.83040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 30.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	50987-0.25/G	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	0.25g	$148	2023-09-17
AstaTech	50987-1/G	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	1g	$348	2023-09-17
Chemenu	CM164153-1g	3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95+%	1g	$1112	2021-08-05
abcr	AB306284-250 mg	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine; 97%	933035-31-5		250MG	€573.70	2023-01-23
Chemenu	CM164153-1g	3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%+	1g	$416	2024-07-19
Alichem	A029185476-250mg	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	97%	250mg	$329.66	2023-08-31
Alichem	A029185476-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	97%	1g	$793.56	2023-08-31
eNovation Chemicals LLC	Y1309959-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%	1g	$788	2024-06-03
AstaTech	50987-0.1/g	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	0.1g	$88	2023-09-17
eNovation Chemicals LLC	Y1309959-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%	1g	$788	2025-02-28

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Production Method

Production Method 1

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C

Reference

: Discovery of Potent and Selective Inhibitors of Wild-Type and Gatekeeper Mutant Fibroblast Growth Factor Receptor (FGFR) 2/3

Shvartsbart, Artem ; Roach, Jeremy J.; Witten, Michael R.; Koblish, Holly; Harris, Jennifer J.; et al, Journal of Medicinal Chemistry, 2022, 65(22), 15433-15442

Production Method 2

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 0 °C; 0 °C → rt; 18 h, rt

Reference

: Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease

Colombano, Giampiero; Caldwell, John J.; Matthews, Thomas P. ; Bhatia, Chitra; Joshi, Amar; et al, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465

Production Method 3

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 16 h, 0 °C → 60 °C

Reference

: Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7

, World Intellectual Property Organization, , ,

Production Method 4

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C

Reference

: Preparation of imidazolyl-triazine nucleotide phosphonates as CD73 inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
1.2 Solvents: Water ; cooled; 1 h, rt

Reference

: Preparation of imidazopyridine derivatives as FGFR inhibitors for treatment of cancer

, United States, , ,

Production Method 6

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; rt → 70 °C

Reference

: Imidazopyridazine kinase inhibitors useful for treating a disease or disorder mediated by AAK1, such as Alzheimer's disease, bipolar disorder, pain, and schizophrenia

, World Intellectual Property Organization, , ,

Production Method 7

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ; rt; 3 h, 80 °C

Reference

: Preparation of heteroaromatic compounds as ATR inhibitors and uses thereof

, World Intellectual Property Organization, , ,

Production Method 8

933034-89-0

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C; 80 °C → rt

Reference

: Preparation of fused heterocyclic compounds useful as kinase modulators

, United States, , ,

Production Method 9

933035-31-5

Reaction Conditions

Reference

: Preparation of fused heterocyclic compounds useful as kinase modulators

, World Intellectual Property Organization, , ,

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Raw materials

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (933035-31-5)

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.